Cas no 1862761-69-0 (2-(3-Methoxyazetidin-1-yl)aniline)

• Product Name: 2-(3-Methoxyazetidin-1-yl)aniline
• CAS No: 1862761-69-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5719614
• PubChem ID: 121201372
• Update Time: 2025-10-29

2-(3-Methoxyazetidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 1862761-69-0
• F1907-5020
• AKOS026709456
• 2-(3-methoxyazetidin-1-yl)aniline
• Benzenamine, 2-(3-methoxy-1-azetidinyl)-
• 2-(3-Methoxyazetidin-1-yl)aniline

• Inchi： 1S/C10H14N2O/c1-13-8-6-12(7-8)10-5-3-2-4-9(10)11/h2-5,8H,6-7,11H2,1H3
• InChI Key： HNXCXPDSZFXOAV-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C=CC=CC=2N)C1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 306.1±37.0 °C(Predicted)
• pka: 7.17±0.60(Predicted)

Additional information on 2-(3-Methoxyazetidin-1-yl)aniline

Introduction to 2-(3-Methoxyazetidin-1-yl)aniline (CAS No. 1862761-69-0)

2-(3-Methoxyazetidin-1-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1862761-69-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential therapeutic applications. The compound features a fused azetidine ring with a methoxy substituent and an aniline moiety, which together contribute to its distinctive chemical properties and reactivity.

The molecular structure of 2-(3-Methoxyazetidin-1-yl)aniline consists of a six-membered azetidine ring substituted at the 3-position with a methoxy group (-OCH₃), which enhances its solubility and metabolic stability. The presence of an aniline group at the 1-position of the azetidine ring introduces basicity and potential for hydrogen bonding, making it a versatile scaffold for further derivatization. These structural features make it an attractive candidate for medicinal chemists exploring novel pharmacophores.

In recent years, there has been growing interest in azetidine derivatives due to their potential as bioactive molecules. The 3-methoxyazetidin-1-yl moiety in particular has been studied for its role in modulating various biological pathways. For instance, research has suggested that this scaffold may interact with enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases. The methoxy group at the 3-position not only influences the electronic properties of the molecule but also impacts its pharmacokinetic profile, potentially enhancing bioavailability.

One of the most compelling aspects of 2-(3-Methoxyazetidin-1-yl)aniline is its potential as a lead compound for drug development. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The aniline group provides a site for further functionalization, allowing chemists to explore modifications that could improve binding affinity or selectivity. This flexibility makes it a valuable starting point for designing molecules with tailored biological activities.

The synthesis of 2-(3-Methoxyazetidin-1-yl)aniline typically involves multi-step organic reactions, including cyclization, substitution, and coupling techniques. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound is suitable for downstream applications such as preclinical studies. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2-(3-Methoxyazetidin-1-yl)aniline. Molecular modeling studies have helped predict its interactions with biological targets, providing insights into how it might modulate cellular processes. These computational approaches complement experimental work by offering rapid screening of potential derivatives and optimizing lead compounds before they enter more costly and time-consuming phases of drug development.

The pharmacological profile of 2-(3-Methoxyazetidin-1-yl)aniline is still under active investigation, but preliminary findings suggest promising applications in treating neurological disorders. The ability of this compound to cross the blood-brain barrier and interact with central nervous system receptors makes it a candidate for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been explored in models of rheumatoid arthritis, indicating potential therapeutic benefits beyond neurodegenerative diseases.

In conclusion, 2-(3-Methoxyazetidin-1-yl)aniline (CAS No. 1862761-69-0) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new biological functions and synthetic strategies, this compound is likely to remain at the forefront of drug discovery efforts aimed at addressing some of the most challenging diseases faced by humanity today.